1-((4-fluorophenyl)sulfonyl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H21FN4O5S/c1-30-17-4-2-3-15(13-17)20-24-25-21(31-20)23-19(27)14-9-11-26(12-10-14)32(28,29)18-7-5-16(22)6-8-18/h2-8,13-14H,9-12H2,1H3,(H,23,25,27)
• InChI Key: GRGDRXYOQVSURV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H21FN4O5S
• Molecular Weight: 460.5 g/mol

Description

1-((4-fluorophenyl)sulfonyl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H21FN4O5S and its molecular weight is 460.48. The purity is usually 95%.
BenchChem offers high-quality 1-((4-fluorophenyl)sulfonyl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-fluorophenyl)sulfonyl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Analysis

Researchers have developed synthesis methodologies for compounds similar to "1-((4-fluorophenyl)sulfonyl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide," focusing on their potential in medicinal chemistry. For instance, the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole has been explored for their anticancer properties, highlighting the compound's role in the development of novel therapeutic agents (Rehman et al., 2018). Additionally, crystal structure studies, Hirshfeld surface analysis, and DFT calculations of novel piperazine derivatives underscore the importance of structural analysis in understanding the chemical and physical properties of such compounds (Kumara et al., 2017).

Biological Applications

The research extends to the investigation of biological activities, where compounds with a similar structural framework have shown promise. Notably, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide demonstrated moderate to significant antibacterial activity, suggesting their potential utility in addressing antibiotic resistance (Khalid et al., 2016). Furthermore, the synthesis and evaluation of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides for enzyme inhibition activity point towards their relevance in designing inhibitors for various biological targets (Khalid et al., 2016).